![molecular formula C10H13BrN2 B3280466 Pyridine, 3-bromo-5-[(2S)-1-methyl-2-pyrrolidinyl]- CAS No. 71606-34-3](/img/structure/B3280466.png)
Pyridine, 3-bromo-5-[(2S)-1-methyl-2-pyrrolidinyl]-
Overview
Description
“Pyridine, 3-bromo-5-[(2S)-1-methyl-2-pyrrolidinyl]-” is a complex organic compound. It is a derivative of pyridine, which is a basic heterocyclic organic compound with the chemical formula C5H5N . The compound also contains a pyrrolidine ring, which is a five-membered ring with four carbon atoms and one nitrogen atom .
Molecular Structure Analysis
The molecular structure of “Pyridine, 3-bromo-5-[(2S)-1-methyl-2-pyrrolidinyl]-” is complex. It contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. Attached to this ring is a pyrrolidine ring, which is a five-membered ring with four carbon atoms and one nitrogen atom . The compound also contains a bromine atom, which is attached to the third carbon atom of the pyridine ring .Scientific Research Applications
Pyridine, 3-bromo-5-[(2S)-1-methyl-2-pyrrolidinyl]-thyl-2-pyrrolidinone has been widely used in the field of synthetic organic chemistry for the synthesis of various compounds, including heterocyclic compounds, organometallic compounds, and other organic compounds. In addition, this compound has also been used as a solvent in the preparation of pharmaceuticals and other organic compounds. Furthermore, it has also been used in the synthesis of various biomolecules and in the study of protein structure and function.
Mechanism of Action
The mechanism of action of Pyridine, 3-bromo-5-[(2S)-1-methyl-2-pyrrolidinyl]-thyl-2-pyrrolidinone is not fully understood. However, it is believed that this compound acts as a nucleophile and reacts with electrophiles to form covalent bonds. This reaction is believed to be the main mechanism of action of this compound in the synthesis of various organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compoundthyl-2-pyrrolidinone have not been extensively studied. However, it is known that this compound has the potential to interact with proteins and other biomolecules. It is also believed that this compound has the potential to interact with various enzymes and receptors, which could lead to a variety of biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
The main advantage of using Pyridine, 3-bromo-5-[(2S)-1-methyl-2-pyrrolidinyl]-thyl-2-pyrrolidinone in laboratory experiments is that it is relatively inexpensive and can be easily synthesized. Furthermore, this compound is relatively stable and can be stored for long periods of time without significant degradation. However, there are also some potential limitations to using this compound in laboratory experiments. For example, it is a highly reactive compound and can easily react with other compounds, which could lead to the formation of unwanted byproducts. In addition, this compound is highly toxic and should be handled with extreme caution.
Future Directions
The potential applications of Pyridine, 3-bromo-5-[(2S)-1-methyl-2-pyrrolidinyl]-thyl-2-pyrrolidinone are vast and continue to be explored. Some potential future directions include the use of this compound in the synthesis of novel drugs, the development of new synthetic methods, and the study of its biochemical and physiological effects. Additionally, this compound could also be used in the synthesis of other organic compounds, such as heterocycles, organometallics, and polymers. Finally, further research could be conducted to explore the potential applications of this compound in the field of biotechnology.
Properties
IUPAC Name |
3-bromo-5-[(2S)-1-methylpyrrolidin-2-yl]pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrN2/c1-13-4-2-3-10(13)8-5-9(11)7-12-6-8/h5-7,10H,2-4H2,1H3/t10-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKHLFAFBADEABG-JTQLQIEISA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCC1C2=CC(=CN=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1CCC[C@H]1C2=CC(=CN=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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